Cas no 1806733-80-1 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid)
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid
-
- Inchi: 1S/C8H6F3NO4/c1-3-2-4(7(14)15)5(13)6(12-3)16-8(9,10)11/h2,13H,1H3,(H,14,15)
- InChI Key: FMYVSJLIGHFOLA-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(C(=O)O)=CC(C)=N1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.5
- Topological Polar Surface Area: 79.6
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095271-1g |
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid |
1806733-80-1 | 97% | 1g |
$1,564.50 | 2022-03-31 |
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid
Comprehensive Overview of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806733-80-1)
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806733-80-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a hydroxy group, a methyl substituent, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.
The structural complexity of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid makes it a valuable building block in medicinal chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives. This versatility aligns with current trends in fragment-based drug design, where researchers seek modular compounds to optimize pharmacokinetic properties. Additionally, the trifluoromethoxy group is known to enhance metabolic stability and lipophilicity, making this compound a candidate for central nervous system (CNS) drug development.
In the context of sustainable chemistry, CAS No. 1806733-80-1 has garnered attention for its potential role in green synthesis methodologies. The incorporation of fluorine-containing groups is a hot topic in modern organic chemistry, as these moieties often improve bioavailability and target selectivity. Recent studies highlight the demand for fluorinated pyridines in agrochemicals, where they contribute to the development of next-generation crop protection agents with reduced environmental impact.
From a spectroscopic characterization perspective, 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid exhibits distinct NMR and mass spectral signatures. The proton NMR spectrum typically shows resonances for the aromatic protons, hydroxy proton, and methyl group, while the carbon-13 NMR reveals signals corresponding to the carboxylic carbon and trifluoromethoxy carbon. These analytical features are crucial for quality control in high-throughput screening workflows.
The commercial availability of CAS No. 1806733-80-1 has expanded its use in combinatorial chemistry libraries. Pharmaceutical companies are exploring its utility in structure-activity relationship (SAR) studies, particularly for targets like kinase enzymes and G-protein-coupled receptors (GPCRs). The compound's hydrogen bond donor/acceptor capacity makes it suitable for molecular docking simulations, a technique widely used in computer-aided drug design (CADD).
Emerging applications of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid include its potential as a metal-chelating agent in catalytic systems. The hydroxy-carboxylate motif can coordinate with transition metals, suggesting utility in homogeneous catalysis for cross-coupling reactions. This aligns with industry demands for ligand design in palladium-catalyzed transformations, a cornerstone of modern API synthesis.
Quality standards for CAS No. 1806733-80-1 typically require HPLC purity ≥95%, with strict control of residual solvents and heavy metal content. These specifications are critical for regulatory compliance in Good Manufacturing Practice (GMP) environments. Storage recommendations generally suggest protection from moisture at 2-8°C to maintain stability, reflecting best practices for heterocyclic carboxylic acids.
Future research directions for this compound may explore its bioconjugation potential in antibody-drug conjugates (ADCs) or PROTACs (proteolysis-targeting chimeras). The growing interest in targeted protein degradation therapeutics creates opportunities for innovative uses of pyridine-based linkers. Furthermore, its logP optimization properties could benefit blood-brain barrier penetration studies in neuropharmacology research.
1806733-80-1 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)